Chromanol 293B

• CAS No.: 163163-23-3
• Product Name: Chromanol 293B
• Molecular Formula: C15H20N2O4S
• Molecular Weight: 324.4 g/mol
• IUPAC Name: N-[(3R,4S)-6-cyano-3-hydroxy-2,2-dimethyl-3,4-dihydrochromen-4-yl]-N-methylethanesulfonamide
• Standard InChI: InChI=1S/C15H20N2O4S/c1-5-22(19,20)17(4)13-11-8-10(9-16)6-7-12(11)21-15(2,3)14(13)18/h6-8,13-14,18H,5H2,1-4H3/t13-,14+/m0/s1
• Standard InChIKey: HVSJHHXUORMCGK-UONOGXRCSA-N
• Isomeric SMILES: CCS(=O)(=O)N(C)[C@@H]1[C@H](C(OC2=C1C=C(C=C2)C#N)(C)C)O
• SMILES: CCS(=O)(=O)N(C)C1C(C(OC2=C1C=C(C=C2)C#N)(C)C)O
• Canonical SMILES: CCS(=O)(=O)N(C)C1C(C(OC2=C1C=C(C=C2)C#N)(C)C)O
• Description: Blocker of the slow delayed rectifier K+ current (IKs) (IC50 = 1-10 μM). Also blocks the CFTR chloride current (ICFTR) (IC50 = 19 μM).
• Synonyms: 293B cpd; 6-cyano-4-(N-ethylsulfonyl-N-methylamino)-3-hydroxy-2,2-dimethylchromane; 6-cyano-4-(N-ethylsulfonyl-N-methylamino)-3-hydroxy-2,2-dimethylchromane, (trans-(+))-isomer; 6-cyano-4-(N-ethylsulfonyl-N-methylamino)-3-hydroxy-2,2-dimethylchromane, (trans-(-))-isomer; chromanol 293B
• PubChem Compound: 121846
• Last Modified: Nov 11 2021